7-Fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
7-Fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (FTHIQ-HCl) is a synthetic compound that has become increasingly popular in recent years due to its applications in scientific research. FTHIQ-HCl is a derivative of the naturally occurring alkaloid isoquinoline, and has been used in a variety of studies, including those related to the study of neurodegenerative diseases, cancer, and inflammation.
Scientific Research Applications
Synthesis and Biological Activity
- The synthesis and biological activities of compounds related to tetrahydroisoquinoline, such as those with adrenergic blocking and sympatholytic activities, have been explored. For instance, derivatives of the tetrahydroisoquinoline series have shown moderate biological activities (Aghekyan et al., 2017).
Positron Emission Tomography Ligands
- Tetrahydroisoquinoline derivatives have been designed as potential ligands for imaging brain diseases using positron emission tomography (PET). This involves the synthesis of specific carbon-11 and fluorine-18 labeled compounds (Gao et al., 2006).
Antioxidant Effects
- Research on the antioxidative or prooxidative effects of 4-hydroxyquinoline derivatives, including studies on hemolysis of erythrocytes, has been conducted. This includes the synthesis of 7-Fluoro-4-hydroxyquinoline and related compounds (Liu et al., 2002).
Chemical Structure Identification
- Investigations into the chemical structure of similar compounds, such as (R)-7-(azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride, have been reported. These studies involve determining the compound's chemical structure using various spectroscopic methods (Xia et al., 2013).
Synthesis and Transformation
- The synthesis of 8-fluoro-3,4-dihydroisoquinoline and its transformation into various derivatives useful as central nervous system drug candidates is another area of research. This includes exploring fluorine–amine exchange and alkylation reactions (Hargitai et al., 2018).
properties
IUPAC Name |
7-fluoro-1-propan-2-yl-1,2,3,4-tetrahydroisoquinoline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN.ClH/c1-8(2)12-11-7-10(13)4-3-9(11)5-6-14-12;/h3-4,7-8,12,14H,5-6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCZWMYCHTAVZSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C2=C(CCN1)C=CC(=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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